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Compound of Interest
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Cat. No.: B15179715

An In-Depth Technical Guide to the Surfactant Properties of C10-13-sec-Alkyl Benzenesulfonic
Acid

Introduction

C10-13-sec-alkyl benzenesulfonic acid, commonly referred to as Linear Alkylbenzene Sulfonic
Acid (LAS or LABSA), is a synthetic anionic surfactant of significant industrial importance.[1] It
belongs to the family of aryl sulfonates and is a key active ingredient in a vast array of cleaning
and detergent products due to its excellent cleansing, foaming, emulsifying, and wetting
properties.[2] This guide provides a detailed technical overview of its core surfactant properties,
experimental evaluation protocols, and key performance factors, tailored for researchers,
scientists, and professionals in formulation and development.

The compound is a UVCB substance (Unknown or Variable composition, Complex reaction
products or Biological materials), consisting of a benzene ring sulfonated at the para position
and substituted with a linear secondary alkyl chain containing 10 to 13 carbon atoms.[3][4] The
distribution of alkyl chain lengths typically peaks around C11-C12.[4] Its amphiphilic molecular
structure, comprising a hydrophilic sulfonate head group and a hydrophobic alkylbenzene tail,
IS the basis for its surface-active behavior.

Molecular Structure and Synthesis

The fundamental structure of C10-13-sec-alkyl benzenesulfonic acid features a hydrophilic
sulfonate group (-SO3H) attached to a benzene ring, and a hydrophobic linear alkyl chain
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(C10-H21 to C13-H27) attached to the same ring. The "sec-alkyl" designation indicates that the
benzene ring is attached to a secondary carbon atom within the alkyl chain.

The industrial synthesis is typically a two-step process:

« Alkylation: Benzene is alkylated with linear mono-olefins (derived from n-paraffins) in the C10
to C13 range. This reaction is catalyzed, for instance, by hydrogen fluoride (HF) or a solid
catalyst.[5]

» Sulfonation: The resulting linear alkylbenzene (LAB) is then sulfonated, most commonly
using sulfur trioxide (SO3) in a falling film reactor, to produce the sulfonic acid.[2]

The final product is often neutralized with a base, such as sodium hydroxide, to form the more
commonly used sodium salt, sodium C10-13-sec-alkyl benzenesulfonate.[2]

General Structure of C10-13-sec-Alkyl Benzenesulfonic Acid

CH-(CH2)n-CH-(CHz)m-CHs nm= 71010 M
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Caption: General molecular structure of C10-13-sec-alkyl benzenesulfonic acid.

Core Surfactant Properties

As an anionic surfactant, C10-13-sec-alkyl benzenesulfonic acid excels in reducing the surface
tension of water and promoting the interaction between dissimilar phases (e.g., oil and water).
Its performance is characterized by several key parameters.

Mechanism of Action and Micelle Formation

In an aqueous solution, the surfactant monomers initially align at the air-water or oil-water
interface, orienting their hydrophilic heads towards the water and their hydrophobic tails away
from it. This alignment disrupts the cohesive energy at the surface, thereby lowering the
surface tension.

As the concentration of the surfactant increases, it reaches a point where the interface
becomes saturated. Beyond this concentration, known as the Critical Micelle Concentration
(CMC), the monomers self-assemble into spherical aggregates called micelles. In these
structures, the hydrophobic tails form a core to minimize contact with water, while the
hydrophilic heads form an outer shell, maintaining contact with the aqueous phase. This
phenomenon is fundamental to its cleaning action, as the oily core of the micelles can
encapsulate and solubilize non-polar substances like dirt and grease.
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Caption: Surfactant behavior below and above the Critical Micelle Concentration (CMC).

Quantitative Surfactant Properties

The performance of C10-13-sec-alkyl benzenesulfonic acid and its salts is defined by several
measurable properties. The values can vary depending on the specific isomer distribution,
purity, temperature, and the presence of electrolytes.
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Property

Typical Value | Description

Significance

Chemical Class

Anionic Surfactant

The sulfonate head group
carries a negative charge in

solution.

Brown, viscous liquid in acid

Affects handling and

Appearance form; Solid/liquid for sodium )
formulation processes.
salts.[2][6]
. ) Essential for application in
Solubility Soluble in water.[2]

agueous systems.

Critical Micelle Concentration
(CMC)

CMC is lowest for the C10
homologue at ~0.1 g/L and
increases with chain length.[3]
The CMC for a typical C12
linear alkylbenzene sulfonate
is around 1.2—-2.9 mM.[7]

Indicates the concentration at
which micellization and
maximum surface tension

reduction occur.

Surface Tension Reduction

Significantly lowers the surface

tension of water.[8]

A primary measure of

surfactant efficiency.

Emulsification

Excellent emulsifying agent.[2]

Enables the stabilization of oil-
in-water or water-in-oil

mixtures.

Foaming Ability

Excellent foaming properties.

[2]

Desirable for many cleaning
applications, providing visual

cues of activity.

Wetting & Dispersing

Excellent wetting and

dispersing abilities.[2]

Allows liquids to spread more
easily over surfaces and helps
keep solid particles

suspended.

Hard Water Resistance

Weak resistance to hard water;
often used with chelating
agents.[2]

Performance can be reduced
by the presence of divalent
cations like Caz* and Mg2*,

which can cause precipitation.

[9]
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An important environmental

Biodegradability Readily biodegradable.[2] consideration

Experimental Protocols and Methodologies

The characterization of surfactant properties involves a range of analytical techniques. Below
are outlines of common experimental protocols.

Determination of Surface Tension and CMC

The CMC is typically determined by measuring the surface tension of a series of surfactant
solutions of increasing concentration. The surface tension decreases with concentration until
the CMC is reached, after which it remains relatively constant.

o Objective: To measure the surface tension of aqueous solutions and determine the Ciritical
Micelle Concentration.

o Apparatus: Tensiometer (using Du Nouy ring or Wilhelmy plate method), analytical balance,

volumetric flasks, beakers.
¢ Methodology (Du Notly Ring Method):

o Preparation: Prepare a stock solution of the surfactant in deionized water. Create a series
of dilutions to cover a wide concentration range, both below and above the expected
CMC.

o Calibration: Calibrate the tensiometer according to the manufacturer's instructions.

o Measurement: For each concentration, pour the solution into a clean sample vessel.[10]
Lower the platinum-iridium ring until it is submerged in the liquid.

o Force Measurement: Slowly raise the ring. The instrument measures the maximum force
required to pull the ring through the liquid-air interface just before the liquid lamella breaks.
This force is proportional to the surface tension.

o Data Analysis: Plot surface tension (y) as a function of the logarithm of the surfactant
concentration. The point at which the slope of the curve changes sharply is identified as
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the CMC.[7]

Evaluation of Foaming Ability (Ross-Miles Method)

o Objective: To assess the volume and stability of foam produced by the surfactant solution.

o Apparatus: Ross-Miles foam apparatus (a jacketed glass column with a reservoir and
orifice), thermostat, stopwatch.

» Methodology:
o Preparation: Prepare a surfactant solution of a specified concentration.

o Apparatus Setup: Add 50 mL of the solution to the bottom of the graduated column. Add
200 mL of the same solution to the upper reservoir. Maintain a constant temperature using
the water jacket.

o Foam Generation: Allow the solution from the reservoir to fall through the orifice into the
column, generating foam.

o Measurement: Once the reservoir is empty, immediately measure the initial foam height.

o Stability Measurement: Record the foam height again after a set time interval (e.g., 5
minutes) to assess foam stability.

Evaluation of Emulsification Performance

o Objective: To determine the ability of the surfactant to form and stabilize an emulsion.

o Apparatus: High-speed homogenizer, graduated cylinders, stopwatch, light microscope or
particle size analyzer.

» Methodology:

o Preparation: Prepare an aqueous solution of the surfactant. Select an oil phase (e.g.,
mineral oil, vegetable oil).
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o Emulsion Formation: Combine a defined ratio of the oil phase and the surfactant solution
(e.g., 20:80 oil-to-water) in a beaker.

o Homogenization: Emulsify the mixture using a high-speed homogenizer for a fixed time
and speed.

o Stability Assessment: Pour the resulting emulsion into a graduated cylinder and seal.
Observe the emulsion over time (e.g., 24 hours) for any signs of phase separation
(creaming or coalescence). The time taken for a certain percentage of the aqueous or oil
phase to separate is recorded as a measure of emulsion stability.

o Microscopic Analysis (Optional): The emulsion droplet size and distribution can be
analyzed immediately after formation and over time to quantify stability.

Sample Preparation
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=/
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Caption: General experimental workflow for surfactant characterization.

Safety and Toxicological Profile

C10-13-sec-alkyl benzenesulfonic acid is a corrosive substance that requires careful handling.

e Human Health: The substance is harmful if swallowed and causes severe skin burns and eye
damage.[11][12] It is irritating to the respiratory tract.[4] In case of contact, immediate and
thorough rinsing with water is necessary.[6]

o Environmental Profile: It is considered harmful to aquatic life with long-lasting effects.[11]
However, the substance is biodegradable and not expected to persist in the environment.[2]
[13]

Toxicological Data Value Species Reference

Acute Oral LD50 ~1470 mg/kg bw Rat [11]

Acute Dermal LD50 > 2000 mg/kg bw Rat [11]
Conclusion

C10-13-sec-alkyl benzenesulfonic acid is a highly effective and versatile anionic surfactant. Its
strong performance in reducing surface tension, forming stable foams and emulsions, and its
excellent cleaning capabilities make it a foundational ingredient in numerous applications. A
thorough understanding of its quantitative properties, such as the Critical Micelle
Concentration, and the protocols for their measurement is essential for optimizing formulations
in research, development, and industrial settings. While its performance can be affected by
factors like water hardness, its overall efficacy and biodegradability ensure its continued
relevance. Proper safety protocols must be observed due to its corrosive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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